Cas no 849811-78-5 (Pitavastatin Methyl Ester)

Pitavastatin Methyl Ester is a synthetic intermediate derived from pitavastatin, a potent HMG-CoA reductase inhibitor used in lipid-lowering therapies. This esterified form enhances stability and solubility, facilitating its application in pharmaceutical synthesis and research. Its high purity and well-defined structure make it a reliable precursor for the production of pitavastatin calcium, ensuring consistent quality in drug development. The compound's optimized physicochemical properties also support efficient downstream processing, reducing impurities in final formulations. Researchers value Pitavastatin Methyl Ester for its reproducibility in analytical and preparative workflows, contributing to advancements in cardiovascular drug research and manufacturing.

Pitavastatin Methyl Ester structure

Product Name:Pitavastatin Methyl Ester

CAS No:849811-78-5

MF:C₂₆H₂₆FNO₄

MW:435.487350940704

CID:665484

PubChem ID:9867617

Update Time:2025-10-24

Pitavastatin Methyl Ester Chemical and Physical Properties

Names and Identifiers

- (3R,5S,E)-Methyl 7-(2-cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoate
- (3R,5S,E)-Methyl 7-(2-cyclopropyl-4-(4-fluorophenyl)-quinolin-3-yl)-3,5-dihydroxyhept-6-enoate
- 6-Heptenoic acid,7-[2-cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl]-3,5-dihydroxy-, methylester...
- Pitavastatin Methyl Ester
- Pitavastatin Impurity 8
- Methyl (3R,5S,6E)-7-[2-cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl]-3,5-dihydroxy-6-heptenoate (ACI)
- DOLM
- 849811-78-5
- SCHEMBL355236
- Pitavastatin Methyl Ester; (3R,5S,6E)-7-[2-Cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl]-3,5-dihydroxy-6-heptenoic Acid Methyl Ester; Methyl (3R,5S,6E)-7-[2-cyclopropyl-4-(4-fluorophenyl)-3-quinolinyl]-3,5-dihydroxy-6-heptenoate; DOLM; Pitavastatin Methyl Ester
- (3R,5S,E)-Methyl7-(2-cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoate
- SCHEMBL355237
- methyl (E,3R,5S)-7-[2-cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]-3,5-dihydroxyhept-6-enoate
- Inchi： 1S/C26H26FNO4/c1-32-24(31)15-20(30)14-19(29)12-13-22-25(16-8-10-18(27)11-9-16)21-4-2-3-5-23(21)28-26(22)17-6-7-17/h2-5,8-13,17,19-20,29-30H,6-7,14-15H2,1H3/b13-12+/t19-,20-/m1/s1
- InChI Key： RJYASJYIIVRJNV-OKLSWEBGSA-N
- SMILES： C(/C1C(C2CC2)=NC2C=CC=CC=2C=1C1C=CC(F)=CC=1)=C\[C@@H](O)C[C@@H](O)CC(=O)OC

Computed Properties

Exact Mass: 435.18458647g/mol
Monoisotopic Mass: 435.18458647g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 32
Rotatable Bond Count: 9
Complexity: 646
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 79.6Å²

Experimental Properties

Color/Form: No date available
Density: 1.3±0.1 g/cm3
Melting Point: No date available
Boiling Point: 664.0±55.0 °C at 760 mmHg
Flash Point: 355.4±31.5 °C
PSA: 79.65000
LogP: 4.60650
Vapor Pressure: 0.0±2.1 mmHg at 25°C

Pitavastatin Methyl Ester Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Pitavastatin Methyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM145001-1g	(3R,5S,E)-Methyl 7-(2-cyclopropyl-4-(4-fluorophenyl)-quinolin-3-yl)-3,5-dihydroxyhept-6-enoate	849811-78-5	95%	1g	$***	2023-05-29
TRC	P531015-5mg	Pitavastatin Methyl Ester	849811-78-5		5mg	$92.00	2023-05-17
TRC	P531015-10mg	Pitavastatin Methyl Ester	849811-78-5		10mg	$167.00	2023-05-17
TRC	P531015-25mg	Pitavastatin Methyl Ester	849811-78-5		25mg	$391.00	2023-05-17
TRC	P531015-50mg	Pitavastatin Methyl Ester	849811-78-5		50mg	$735.00	2023-05-17
Chemenu	CM145001-5g	(3R,5S,E)-Methyl 7-(2-cyclopropyl-4-(4-fluorophenyl)-quinolin-3-yl)-3,5-dihydroxyhept-6-enoate	849811-78-5	95%	5g	$510	2021-08-05
Alichem	A189005278-5g	(3R,5S,E)-Methyl 7-(2-cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoate	849811-78-5	95%	5g	$444.40	2023-08-31
Biosynth	IM145424-10 mg	((3R,5S,6E)-Methyl-7-(2-cyclopropyl-4-(4-fluorophenyl)quinolin -3-yl)-3,5-dihydroxyhept-6-enoate	849811-78-5		10mg	$109.80	2023-01-04
Biosynth	IM145424-25 mg	((3R,5S,6E)-Methyl-7-(2-cyclopropyl-4-(4-fluorophenyl)quinolin -3-yl)-3,5-dihydroxyhept-6-enoate	849811-78-5		25mg	$233.25	2023-01-04
Biosynth	IM145424-50 mg	((3R,5S,6E)-Methyl-7-(2-cyclopropyl-4-(4-fluorophenyl)quinolin -3-yl)-3,5-dihydroxyhept-6-enoate	849811-78-5		50mg	$373.50	2023-01-04

Pitavastatin Methyl Ester Production Method

Production Method 1

352-34-1

849811-78-5

Reaction Conditions

1.1 Reagents: Sodium carbonate Catalysts: Tris(dibenzylideneacetone)dipalladium Solvents: Dimethyl sulfoxide ; 9 h, 90 °C

Reference

The synthesis of [18F]pitavastatin as a tracer for hOATP using the Suzuki coupling

Yagi, Yusuke; Kimura, Hiroyuki; Arimitsu, Kenji; Ono, Masahiro; Maeda, Kazuya; et al, Organic & Biomolecular Chemistry, 2015, 13(4), 1113-1121

Production Method 2

147526-32-7

849811-78-5

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethyl acetate , Water ; 1 h, rt
1.2 Reagents: Trimethylsilyldiazomethane Solvents: Diethyl ether ; 30 min, rt

Reference

Novel synthesis of an [18F]aryl boronic acid ester as a reagent for 18F-labeling via Suzuki coupling

Yagi, Yusuke; Kimura, Hiroyuki; Kondo, Yuto; Higuchi, Takahiro, Tetrahedron Letters, 2022, 104,

Pitavastatin Methyl Ester Raw materials

Pitavastatin Methyl Ester Preparation Products

Pitavastatin Methyl Ester (849811-78-5)

Pitavastatin Methyl Ester Related Literature

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2. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
3. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

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5. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148

Additional information on Pitavastatin Methyl Ester

Pitavastatin Methyl Ester: A Comprehensive Overview

Pitavastatin Methyl Ester, with the CAS number 849811-78-5, is a significant compound in the field of pharmacology and medicinal chemistry. This compound is a methyl ester derivative of pitavastatin, a well-known statin drug used for lowering cholesterol levels. The methyl ester form is often utilized in research and development stages to enhance the pharmacokinetic properties of the parent drug. In this article, we will delve into the latest research findings, applications, and significance of Pitavastatin Methyl Ester in the pharmaceutical industry.

Statins, including pitavastatin, are among the most prescribed drugs globally for managing hyperlipidemia and reducing the risk of cardiovascular diseases. The development of Pitavastatin Methyl Ester has been driven by the need to improve drug delivery systems and enhance bioavailability. Recent studies have shown that the methyl ester form exhibits superior solubility compared to the parent compound, making it a promising candidate for formulation development. Researchers have explored various delivery systems, such as lipid nanoparticles and micelles, to further optimize its pharmacokinetics.

The synthesis of Pitavastatin Methyl Ester involves a series of organic reactions, including esterification and purification steps. Advanced chromatographic techniques have been employed to ensure high purity levels, which are critical for preclinical and clinical studies. The structural elucidation of this compound has been confirmed using spectroscopic methods such as NMR and mass spectrometry. These findings have been published in reputable journals, contributing to the growing body of knowledge on statin derivatives.

In terms of pharmacological activity, Pitavastatin Methyl Ester has demonstrated potent inhibitory effects on HMG-CoA reductase, the key enzyme responsible for cholesterol biosynthesis. Preclinical studies have revealed that this compound exhibits similar efficacy to pitavastatin but with improved absorption profiles. This makes it an attractive option for developing once-daily dosing regimens. Additionally, recent research has explored its potential as a prodrug, where the methyl ester is hydrolyzed in vivo to release the active parent drug.

The safety profile of Pitavastatin Methyl Ester has also been a focus of recent investigations. Toxicological studies in animal models have shown minimal adverse effects at therapeutic doses, suggesting a favorable safety margin. However, further studies are required to assess long-term toxicity and potential drug-drug interactions. Regulatory agencies have expressed interest in this compound due to its innovative approach to improving statin therapy.

From a therapeutic standpoint, Pitavastatin Methyl Ester holds promise for addressing unmet needs in lipid management. Its enhanced bioavailability could benefit patients with poor absorption or those requiring higher doses of statins. Furthermore, its potential as a component in combination therapies is being explored to tackle complex lipid disorders associated with metabolic syndrome.

In conclusion, Pitavastatin Methyl Ester, with CAS number 849811-78-5, represents a significant advancement in statin drug development. With ongoing research focusing on its pharmacokinetics, efficacy, and safety, this compound is poised to play a crucial role in future lipid-lowering therapies. As the field of cardiovascular medicine continues to evolve, compounds like Pitavastatin Methyl Ester will remain at the forefront of innovation.